![molecular formula C7H9ClN2O B050749 4-Chloro-6-isopropoxypyrimidine CAS No. 83774-13-4](/img/structure/B50749.png)
4-Chloro-6-isopropoxypyrimidine
Overview
Description
4-Chloro-6-isopropoxypyrimidine (4-Cl-6-IP) is a heterocyclic compound that has been widely studied in scientific research. It is a member of the pyrimidine family, and its structure is composed of nitrogen and chlorine atoms. 4-Cl-6-IP has been studied for its potential applications in various fields, such as synthetic chemistry, medical research, and drug development.
Scientific Research Applications
Gas-phase Tautomeric Equilibrium Study : Research by Sánchez et al. (2007) investigated the gas-phase tautomeric equilibrium of 4-hydroxypyrimidine and its ketonic forms. This study contributes to understanding the physical and chemical properties of pyrimidine derivatives, relevant for various scientific applications (Sánchez et al., 2007).
Antiviral Activity : Holý et al. (2002) explored the antiviral properties of 6-hydroxypyrimidines. They found that certain pyrimidine derivatives inhibited the replication of herpes and retroviruses, highlighting the potential use of these compounds in antiviral therapies (Holý et al., 2002).
Electrochemical Synthesis Applications : Sengmany et al. (2011) reported an electrochemical synthesis method for functionalized arylpyrimidines using 4-amino-6-chloropyrimidines. This innovative approach could have implications in the synthesis of pharmaceuticals and other chemicals (Sengmany et al., 2011).
Solubility in Organic Solvents : Yao et al. (2017) conducted a thermodynamic study on the solubility of 2-amino-4-chloro-6-methoxypyrimidine in various organic solvents. Understanding solubility is crucial for the practical application of these compounds in pharmaceutical and chemical industries (Yao et al., 2017).
Pyridyne Reactive Intermediates : Connon and Hegarty (2004) researched the dienophilicity of pyridyne intermediates. This study could be significant for understanding the reactivity of pyrimidine derivatives in organic synthesis (Connon & Hegarty, 2004).
Analgesic and Anti-inflammatory Agents : Chhabria et al. (2007) evaluated the potential of some pyrimidines as analgesic and anti-inflammatory agents. The study demonstrated that certain pyrimidine derivatives might have pharmaceutical applications (Chhabria et al., 2007).
Heterocyclic Chemistry Research : Sazonov and Safonova (1973) investigated the reaction of certain pyrimidines with α-chloroacetoacetic ester. This kind of research helps in expanding the understanding of heterocyclic chemistry (Sazonov & Safonova, 1973).
Safety and Hazards
properties
IUPAC Name |
4-chloro-6-propan-2-yloxypyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O/c1-5(2)11-7-3-6(8)9-4-10-7/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQWKDAIBLSRPIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=NC=N1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50469567 | |
Record name | 4-CHLORO-6-ISOPROPOXYPYRIMIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50469567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
83774-13-4 | |
Record name | 4-CHLORO-6-ISOPROPOXYPYRIMIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50469567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-6-(propan-2-yloxy)pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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